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Bimosiamose Clinical Trial Overview

The table below summarizes the known clinical development status of Bimosiamose based on the search

results.

Indication
Highest
Phase

Key Findings & Status Administration

Asthma Phase 2 Attenuated late asthmatic reaction by ~50%;
no effect on early response [1] [2].

Inhaled [1]

COPD Phase 2 Significantly reduced sputum IL-8; broad anti-
inflammatory effects; safe and well-tolerated

[3].

Inhaled [3]

Plaque
Psoriasis

Phase 2 Purpose was to determine safety and efficacy;

study completed [4].

Topical Cream [4]

Atopic
Dermatitis

Phase 2 Status and results not specified in detail [5] [6]. Topical Cream [6]

General Phase 1 Completed, but no detailed results are

available. The drug was reported to be "well
tolerated" in Phase I [6] [7].

Intravenous,

Subcutaneous, Inhaled
[6]
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Mechanism of Action and Experimental Protocols

For your technical audience, here is a detailed look at the drug's mechanism and the design of its key clinical

studies.

Drug Type & Mechanism: Bimosiamose is a synthetic, small-molecule, pan-selectin antagonist. It

inhibits all three selectins (E, P, and L), which are vascular cell adhesion molecules that mediate the

initial tethering and rolling of leukocytes on the endothelium, the first step in leukocyte recruitment to

inflammatory sites [1] [8] [6].

In Vitro IC50 Values: E-selectin: 88 µM; P-selectin: 20 µM; L-selectin: 86 µM [8].

Key Clinical Trial Designs:

Asthma (Phase II): A randomized, double-blind, placebo-controlled, cross-over trial in 12 mild
asthmatic patients. The protocol involved treatment with inhaled Bimosiamose (70 mg bid) or

placebo for 4 days, with an allergen challenge on the final day. The primary endpoint was the
maximum fall in FEV1 during the late asthmatic reaction (3-8 hours post-challenge) [1] [2].

COPD (Phase II): A multi-center, double-blind, placebo-controlled, randomized, cross-over
study in 77 patients with moderate to severe COPD. Patients inhaled Bimosiamose or a

placebo for 28 consecutive days twice daily on top of standard care. The primary endpoint was
the reduction of Interleukin-8 (IL-8) in induced sputum at day 28 [3].

The following diagram illustrates the hypothesized signaling pathway through which Bimosiamose exerts its

anti-inflammatory effect, based on its mechanism of action.
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> Bimosiamose inhibits selectin-mediated leukocyte rolling, a key initial step in the inflammatory cascade.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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